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Compound of Interest

Compound Name: Ivacaftor

Cat. No.: B1146397 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of pharmaceutical compounds like Ivacaftor is paramount. Adherence to rigorous

safety protocols minimizes risks and ensures a secure laboratory environment. This guide

provides comprehensive, step-by-step instructions for the safe management of Ivacaftor.

Hazard Identification and Personal Protective
Equipment
While some safety data sheets (SDS) classify Ivacaftor as not a hazardous substance or

mixture, others indicate potential health effects.[1][2] One SDS classifies it under GHS as

causing skin irritation, serious eye irritation, may cause respiratory irritation, and is harmful if

swallowed.[3] Another suggests it is suspected of damaging fertility or the unborn child.[2][4]

Given the varied classifications, a cautious approach to handling is essential.

The following table summarizes the recommended personal protective equipment (PPE) to be

used when handling Ivacaftor, based on information from multiple safety data sheets.
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PPE Category Item
Specifications and
Recommendations

Eye/Face Protection Safety Glasses/Goggles
Wear tightly fitting safety

goggles with side-shields.

Hand Protection Gloves

Chemical-resistant, impervious

gloves should be worn. Inspect

gloves prior to use.

Skin and Body Protection Lab Coat/Protective Clothing

Wear a lab coat or impervious

clothing to prevent skin

contact.

Respiratory Protection Respirator

Use only in a well-ventilated

area or under a laboratory

fume hood to avoid inhalation

of dust. If exposure limits are

exceeded or irritation is

experienced, a NIOSH/MSHA

approved respirator may be

necessary.

Operational and Disposal Plans
Handling and Storage:

Handle Ivacaftor in a well-ventilated area or under a chemical fume hood to minimize

inhalation of dust.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Store in a tightly closed container in a dry, cool, and well-ventilated place at room

temperature.
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Spill Management:

Containment: Prevent further leakage or spreading of the spill if it is safe to do so.

Minimize Dust: For powdered Ivacaftor, cover the spill with a plastic sheet or tarp to

minimize dust formation.

Collection: Mechanically collect the spilled material using spark-proof tools and place it into a

suitable, closed, and labeled container for disposal.

Cleaning: After the material has been collected, thoroughly clean the contaminated surface.

Disposal Plan:

Segregation: Isolate Ivacaftor waste from other laboratory waste streams in a designated,

clearly labeled, and sealed container.

Method: The preferred method for the disposal of Ivacaftor is controlled incineration with flue

gas scrubbing. This should be carried out by a licensed professional waste disposal service.

Prohibition: Discharging Ivacaftor into sewer systems is prohibited.

Experimental Protocols
While specific experimental protocols involving Ivacaftor will vary depending on the research,

the following general steps should be integrated into any procedure:

Pre-Experiment Safety Review: Before beginning any work, review the Safety Data Sheet

(SDS) for Ivacaftor. Ensure all necessary PPE is available and in good condition. Confirm

that the fume hood or ventilated area is functioning correctly.

Preparation: Don all required PPE as outlined in the table above.

Handling: Conduct all manipulations of solid Ivacaftor within a fume hood to prevent

inhalation of dust.

Post-Experiment: Decontaminate all surfaces and equipment that came into contact with

Ivacaftor.
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Waste Disposal: Dispose of all waste materials containing Ivacaftor according to the

disposal plan.
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Caption: Workflow for safe handling and disposal of Ivacaftor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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